Cas no 24646-78-4 (1-benzyl-4-(3,4,5-trimethoxybenzoyl)piperazine hydrochloride)

• Product Name: 1-benzyl-4-(3,4,5-trimethoxybenzoyl)piperazine hydrochloride
• CAS No: 24646-78-4
• MF: C₂₁H₂₇ClN₂O₄
• MW: 406.903084993362
• CID: 6287184
• PubChem ID: 16800936
• Update Time: 2025-05-23

1-benzyl-4-(3,4,5-trimethoxybenzoyl)piperazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-4-(3,4,5-trimethoxybenzoyl)piperazine hydrochloride
• AKOS016396905
• 24646-78-4
• F1142-0840
• (4-benzylpiperazin-1-yl)(3,4,5-trimethoxyphenyl)methanone hydrochloride
• (4-benzylpiperazin-1-yl)-(3,4,5-trimethoxyphenyl)methanone;hydrochloride

• Inchi： 1S/C21H26N2O4.ClH/c1-25-18-13-17(14-19(26-2)20(18)27-3)21(24)23-11-9-22(10-12-23)15-16-7-5-4-6-8-16;/h4-8,13-14H,9-12,15H2,1-3H3;1H
• InChI Key： DLKMSKNPCPEHQA-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1C=C(C(=C(C=1)OC)OC)OC)N1CCN(CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 406.1659350g/mol
• Monoisotopic Mass: 406.1659350g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 447
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.2Ų

Additional information on 1-benzyl-4-(3,4,5-trimethoxybenzoyl)piperazine hydrochloride

Professional Introduction to 1-benzyl-4-(3,4,5-trimethoxybenzoyl)piperazine hydrochloride (CAS No. 24646-78-4)

1-benzyl-4-(3,4,5-trimethoxybenzoyl)piperazine hydrochloride, a compound with the CAS number 24646-78-4, is a sophisticated chemical entity that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the piperazine class of molecules, which are well-known for their diverse biological activities and potential therapeutic applications. The presence of a benzyl group and a 3,4,5-trimethoxybenzoyl moiety in its structure imparts unique pharmacological properties, making it a subject of intense study in medicinal chemistry.

The< strong>1-benzyl-4-(3,4,5-trimethoxybenzoyl)piperazine hydrochloride molecule exhibits a complex structural framework that contributes to its multifaceted interactions with biological targets. The piperazine ring is a key pharmacophore in many drugs due to its ability to modulate neurotransmitter systems and interact with various enzymes and receptors. The benzyl group enhances the lipophilicity of the molecule, facilitating its penetration across biological membranes, while the 3,4,5-trimethoxybenzoyl moiety introduces hydrophobicity and potential binding affinity to specific biological targets.

In recent years, there has been a surge in research focusing on the development of novel psychoactive substances aimed at treating neurological and psychiatric disorders. Piperazine derivatives have been extensively explored for their potential as anxiolytics, antidepressants, and antipsychotics. The< strong>1-benzyl-4-(3,4,5-trimethoxybenzoyl)piperazine hydrochloride, with its unique structural features, has emerged as a promising candidate in this domain. Its ability to interact with serotonin receptors and other neurotransmitter systems suggests that it may have therapeutic effects comparable to existing medications but with potentially improved efficacy or reduced side effects.

One of the most compelling aspects of this compound is its potential application in the treatment of depression and anxiety disorders. Serotonin reuptake inhibitors (SSRIs) are among the most widely prescribed medications for these conditions, but they often suffer from issues such as delayed onset of action and side effects like nausea and sexual dysfunction. The< strong>1-benzyl-4-(3,4,5-trimethoxybenzoyl)piperazine hydrochloride has been hypothesized to bypass some of these limitations by targeting additional receptors or pathways involved in mood regulation. Preliminary studies suggest that it may enhance serotonin signaling while minimizing off-target effects, thereby offering a more refined therapeutic approach.

The synthesis of< strong>1-benzyl-4-(3,4,5-trimethoxybenzoyl)piperazine hydrochloride involves multiple steps that require precise control over reaction conditions and reagent selection. The benzyl group is typically introduced via nucleophilic substitution reactions, while the 3,4,5-trimethoxybenzoyl moiety is incorporated through esterification or amidation processes. The final step involves converting the free base into its hydrochloride salt to improve stability and solubility. Advanced synthetic techniques such as catalytic hydrogenation and protecting group strategies are employed to ensure high yields and purity.

The pharmacokinetic properties of< strong>1-benzyl-4-(3,4,5-trimethoxybenzoyl)piperazine hydrochloride are another critical area of investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic potential. Computational modeling and experimental studies have been conducted to predict the pharmacokinetic behavior of this compound. These studies indicate that it may exhibit moderate bioavailability and a relatively long half-life due to its complex molecular structure. This would allow for less frequent dosing compared to existing treatments.

In vitro studies have provided valuable insights into the mechanism of action of< strong>1-benzyl-4-(3,4,5-trimethoxybenzoyl)piperazine hydrochloride. These studies have revealed its ability to modulate serotonin receptor activity selectively. For instance, it has shown potent binding affinity for the 5-HT1A receptor while having minimal interaction with other serotonin receptors such as 5-HT2A or 5-HT2C. This selectivity is crucial for minimizing side effects associated with non-selective serotonin modulators. Additionally，it has demonstrated potential interactions with other neurotransmitter systems，such as dopamine，which could contribute to its broader therapeutic profile.

The clinical development of< strong>1-benzyl-4-(3，4，5-trimethoxybenzoyl)piperazine hydrochloride is still in its early stages，but preliminary findings are encouraging。Phase I clinical trials have assessed its safety profile，dosing regimen，and pharmacokinetic behavior in healthy volunteers。These trials have shown that it is generally well-tolerated at therapeutic doses，with no significant adverse effects observed。Further studies are needed to evaluate its efficacy in patients with depression and anxiety disorders。However，the promising preclinical data support the progression into larger-scale clinical trials。

The future direction of research on< strong>1-benzyl-4-(3，4，5-trimethoxybenzoyl)piperazine hydrochloride includes exploring its potential in treating other neurological conditions beyond depression and anxiety。For example，its interaction with dopamine receptors suggests that it may have applications in managing symptoms associated with Parkinson's disease or ADHD。Additionally，studies are underway to investigate whether it can be used as an adjunct therapy alongside existing medications for more severe psychiatric disorders。The development of novel drug candidates like this one represents a significant advancement in personalized medicine，where compounds are tailored to individual patient needs based on their genetic makeup and disease progression。

In conclusion，< strong>1-benzyl-4-(3，4，5-trimethoxybenzoyl)piperazine hydrochloride(CAS No．24646-78-4) is a highly promising compound with significant therapeutic potential in the treatment of neurological and psychiatric disorders。Its unique structural features，pharmacological properties，and favorable pharmacokinetic profile make it an attractive candidate for further clinical development。As research continues to uncover new applications for this molecule，it holds the promise of improving lives by providing more effective treatments for debilitating conditions。